Cas no 944950-69-0 (4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol)

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol structure
944950-69-0 structure
Product Name:4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
CAS No:944950-69-0
MF:C15H11ClF2O2S
MW:328.761449098587
CID:5687346
PubChem ID:58445328
Update Time:2023-10-31

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Chemical and Physical Properties

Names and Identifiers

    • 944944-61-0
    • 4-[(4-Chlorophenyl)sulfanyl]-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-ol
    • 944950-69-0
    • 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
    • CS-M0287
    • CS-14238
    • 4-(4-chlorophenylthio)-5,8-difluorochroman-3-ol
    • SCHEMBL1364011
    • 4-(4-Chloro-phenylsulfanyl)-5,8-difluoro-chroman-3-ol
    • DTXSID00729269
    • XYALFOHXBMXTOG-UHFFFAOYSA-N
    • 4-(4-chlorophenyl)sulfanyl-5,8-difluoro-3,4-dihydro-2H-chromen-3-ol
    • C12207
    • 2H-1-Benzopyran-3-ol, 4-[(4-chlorophenyl)thio]-5,8-difluoro-3,4-dihydro-
    • MDL: MFCD18207074
    • Inchi: 1S/C15H11ClF2O2S/c16-8-1-3-9(4-2-8)21-15-12(19)7-20-14-11(18)6-5-10(17)13(14)15/h1-6,12,15,19H,7H2
    • InChI Key: XYALFOHXBMXTOG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C2C(=CC=C(C=2OCC1O)F)F

Computed Properties

  • Exact Mass: 328.0136348g/mol
  • Monoisotopic Mass: 328.0136348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.8Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 422.2±45.0 °C(Predicted)
  • pka: 12.77±0.40(Predicted)
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